Cas no 1251210-02-2 (Methyl 4-bromo-3-fluoro-5-nitrobenzoate)

• Product Name: Methyl 4-bromo-3-fluoro-5-nitrobenzoate
• CAS No: 1251210-02-2
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD16084853
• CID: 4954457
• Update Time: 2025-07-18

Methyl 4-bromo-3-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-3-fluoro-5-nitrobenzoate
• Methyl 4-bromo-3-fluoro-5-nitrobenzoate

• MDL： MFCD16084853
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-5(10)7(9)6(3-4)11(13)14/h2-3H,1H3
• InChI Key： NPVDQVCPFQKPQX-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)OC)=CC=1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1

Additional information on Methyl 4-bromo-3-fluoro-5-nitrobenzoate

Methyl 4-bromo-3-fluoro-5-nitrobenzoate (CAS No. 1251210-02-2): A Comprehensive Overview

Methyl 4-bromo-3-fluoro-5-nitrobenzoate (CAS No. 1251210-02-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromo, fluoro, and nitro substituents, offers a wide range of applications in the development of pharmaceuticals, agrochemicals, and advanced materials. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 4-bromo-3-fluoro-5-nitrobenzoate.

The molecular formula of Methyl 4-bromo-3-fluoro-5-nitrobenzoate is C₉H₆BrFNO₄, and its molecular weight is approximately 266.04 g/mol. The compound features a benzene ring substituted with a bromine atom at the 4-position, a fluorine atom at the 3-position, and a nitro group at the 5-position. Additionally, the presence of a methyl ester group at the carboxylic acid position adds to its structural complexity and reactivity.

The synthesis of Methyl 4-bromo-3-fluoro-5-nitrobenzoate typically involves several steps. One common approach is to start with 3-fluoro-4-bromobenzoic acid, which can be obtained through various methods such as bromination and fluorination of benzoic acid. The carboxylic acid group is then esterified using methanol in the presence of an acid catalyst to form the methyl ester derivative. Finally, nitration of the resulting intermediate yields Methyl 4-bromo-3-fluoro-5-nitrobenzoate. This synthetic route has been well-documented in the literature and is widely used due to its efficiency and scalability.

In terms of chemical properties, Methyl 4-bromo-3-fluoro-5-nitrobenzoate exhibits high stability under normal conditions but can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the nitro group can be reduced to an amino group using hydrogenation or other reducing agents, which opens up possibilities for further functionalization. The bromine and fluorine substituents also provide valuable handles for subsequent reactions such as substitution or coupling reactions.

The potential applications of Methyl 4-bromo-3-fluoro-5-nitrobenzoate are diverse and promising. In medicinal chemistry, this compound serves as a valuable intermediate in the synthesis of drugs targeting various diseases. For example, recent studies have explored its use in the development of anticancer agents due to its ability to modulate specific biological pathways. The presence of halogen substituents (bromine and fluorine) enhances the compound's lipophilicity and bioavailability, making it an attractive candidate for drug design.

In addition to pharmaceutical applications, Methyl 4-bromo-3-fluoro-5-nitrobenzoate has shown promise in the field of agrochemicals. Its unique structure makes it suitable for use as an intermediate in the synthesis of herbicides and pesticides with improved efficacy and reduced environmental impact. Researchers have reported that compounds derived from this intermediate exhibit enhanced selectivity and activity against specific pests and weeds.

The material science community has also taken interest in Methyl 4-bromo-3-fluoro-5-nitrobenzoate. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers can be used in various applications such as coatings, adhesives, and electronic materials. Recent studies have demonstrated that polymers derived from this compound exhibit excellent thermal stability and mechanical strength.

In conclusion, Methyl 4-bromo-3-fluoro-5-nitrobenzoate (CAS No. 1251210-02-2) is a multifaceted organic compound with a wide range of applications in medicinal chemistry, agrochemicals, and materials science. Its unique chemical structure provides numerous opportunities for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.